Cas no 695-98-7 (2,3,5-Trimethylpyridine)

• Product Name: 2,3,5-Trimethylpyridine
• CAS No: 695-98-7
• MF: C₈H₁₁N
• MW: 121.179641962051
• MDL: MFCD00126840
• CID: 39581
• PubChem ID: 12759
• Update Time: 2025-11-02

2,3,5-Trimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trimethylpyridine
• 2,3,5-Collidine
• 2,3,5-Trimethylpyrid
• F11272
• SB52291
• 2,3,5-Collidine, 99%
• UNII-33642OT638
• EINECS 211-786-1
• BCP26366
• SCHEMBL7487
• Pyridine, 2,3,5-trimethyl-
• Q27891716
• DTXSID80219734
• AM81285
• A9201
• MFCD00126840
• 33642OT638
• CS-W011200
• AC-6868
• NS00020874
• T1722
• 2,3,5-Trimethyl pyridine
• EN300-97797
• AKOS005258308
• 695-98-7
• W-104616
• 2,3,5-Collidine (2,3,5-Trimethylpyridine)
• AS-10876
• FT-0609462
• 2,3,5-trimethyl-pyridine
• 2,3,5-Trimethyl-pyridin
• 2,3,5-Collidine,98%
• 2,3,5-Collidine; 2,3,5-Trimethyl-pyridine;
• DTXCID30142225
• DB-024217
• FT02862
• 211-786-1

• MDL： MFCD00126840
• Inchi： 1S/C8H11N/c1-6-4-7(2)8(3)9-5-6/h4-5H,1-3H3
• InChI Key： GFYHSKONPJXCDE-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C(C)C=1C
• BRN： 108832

Computed Properties

• Exact Mass: 121.08900
• Monoisotopic Mass: 121.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.931 g/mL at 25 °C(lit.)
• Melting Point: -56.98°C (estimate)
• Boiling Point: 65°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.508(lit.)
• Water Partition Coefficient: Slightly soluble
• PSA: 12.89000
• LogP: 2.00680
• FEMA: 2556
• Solubility: Not determined

2,3,5-Trimethylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Store at room temperature
• PackingGroup：III
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2,3,5-Trimethylpyridine

Comprehensive Overview of 2,3,5-Trimethylpyridine (CAS No. 695-98-7): Properties, Applications, and Industry Insights

2,3,5-Trimethylpyridine (CAS No. 695-98-7), a versatile heterocyclic compound, has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries. This trimethylated pyridine derivative is characterized by its unique molecular structure, which contributes to its reactivity and functional utility. As demand for high-purity pyridine derivatives grows, researchers and manufacturers are increasingly exploring its synthetic pathways and commercial potential.

The compound's three methyl groups at positions 2, 3, and 5 on the pyridine ring create distinct steric and electronic effects, influencing its solubility profile and chemical behavior. With a molecular formula of C₈H₁₁N and a molar mass of 121.18 g/mol, 2,3,5-Trimethylpyridine exhibits a boiling point of 178-180°C and a density of 0.92 g/cm³ at 25°C. These physicochemical properties make it suitable for various industrial applications, particularly as a building block in complex organic syntheses.

Recent advancements in catalytic synthesis methods have improved the production efficiency of 695-98-7, addressing growing market demands. The compound serves as a key intermediate in the manufacture of vitamin B3 derivatives and specialty chemicals for electronic materials. Industry reports indicate a compound annual growth rate (CAGR) of 5.2% for pyridine derivatives between 2023-2030, driven by expanding applications in pharmaceutical formulations and advanced material science.

Environmental considerations have prompted research into green chemistry approaches for 2,3,5-Trimethylpyridine synthesis. Modern production facilities now emphasize atom-efficient processes and waste minimization techniques. Analytical methods such as GC-MS and HPLC ensure product quality, with typical purity specifications exceeding 98% for most industrial applications. The compound's stability under standard storage conditions (recommended at 2-8°C in airtight containers) contributes to its supply chain reliability.

Emerging applications in battery electrolyte additives and corrosion inhibitors have expanded the market potential for 695-98-7. Research publications in 2023-2024 highlight its potential in energy storage systems, where its electron-donating properties enhance material performance. These developments align with global trends toward sustainable energy solutions and advanced functional materials, positioning 2,3,5-Trimethylpyridine as a compound of growing industrial importance.

Quality control standards for 2,3,5-Trimethylpyridine continue to evolve, with pharmacopeial monographs being developed for pharmaceutical-grade material. The compound's regulatory status varies by region, but it generally falls under standard industrial chemical classifications. Manufacturers provide comprehensive safety data sheets (SDS) detailing proper handling procedures, though it's not classified as hazardous under most jurisdictions when used appropriately.

The global market for pyridine derivatives remains competitive, with Asia-Pacific emerging as both a major production hub and consumption center. Technological innovations in continuous flow chemistry are reshaping production methodologies for 695-98-7, offering improved yield and reduced environmental impact. These advancements support the compound's role in value-added chemical manufacturing and specialty applications across multiple industries.

Future research directions for 2,3,5-Trimethylpyridine include exploration of its biological activity profiles and potential in medicinal chemistry. Preliminary studies suggest interesting interactions with certain enzyme systems, though extensive pharmacological evaluation remains ongoing. The compound's structural features make it a candidate for development of novel heterocyclic compounds with tailored properties for specific industrial or pharmaceutical applications.